Cas no 2243514-83-0 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid
• CAS No: 2243514-83-0
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 6196402
• PubChem ID: 165718743
• Update Time: 2025-10-28

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid
• EN300-6492657
• 2243514-83-0

• Inchi： 1S/C26H25N3O4/c30-25(31)17-6-5-7-18(14-17)29(24-15-27-12-13-28-24)26(32)33-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-13,15,17-18,23H,5-7,14,16H2,(H,30,31)
• InChI Key： KCJGSLZTWXEQLO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N(C1C=NC=CN=1)C1CCCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 443.18450629g/mol
• Monoisotopic Mass: 443.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid

Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic Acid (CAS No. 2243514-83-0)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid, identified by its CAS number 2243514-83-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexane ring, a pyrazine moiety, and a fluorenylmethoxy carbonyl group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and development.

The structural complexity of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid makes it an attractive candidate for further investigation in the design of novel therapeutic agents. The fluorenylmethoxy carbonyl group, in particular, is known for its stability and ability to enhance the bioavailability of associated molecules, making it a popular choice in the synthesis of peptidomimetics and other bioactive compounds. Additionally, the pyrazine ring introduces a hydrogen bond donor/acceptor site, which can be crucial for the binding affinity and specificity of the compound towards biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target various kinases and other enzymes involved in cancer progression. The pyrazine moiety in 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid aligns well with this trend, as pyrazine derivatives have shown promise in inhibiting enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are integral to numerous signaling pathways that regulate cell growth, differentiation, and survival, making them key targets for anticancer therapies.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of next-generation kinase inhibitors. The cyclohexane ring provides a rigid scaffold that can be fine-tuned to optimize binding interactions with the active site of target enzymes. Furthermore, the amine group attached to the pyrazine ring offers opportunities for further derivatization, allowing chemists to explore different chemical space and identify more potent and selective inhibitors.

The fluorenylmethoxy carbonyl group also plays a critical role in modulating the pharmacokinetic properties of the compound. This moiety enhances solubility and metabolic stability, which are essential factors for the clinical efficacy of any drug candidate. By incorporating this group into the molecular structure, researchers aim to improve the oral bioavailability and prolong the half-life of the drug, thereby increasing its therapeutic window.

Recent studies have begun to explore the potential applications of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid in treating inflammatory diseases. Inflammation is a hallmark of many chronic conditions, including rheumatoid arthritis and inflammatory bowel disease, and targeting inflammatory pathways has become a major focus in drug discovery. The compound's ability to modulate enzyme activity and interfere with inflammatory signaling pathways makes it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorenylmethoxy carbonyl group necessitates precise control over reaction conditions to avoid side products that could compromise the integrity of the final molecule. Similarly, the installation of the pyrazine ring requires expertise in heterocyclic chemistry to ensure regioselectivity and functional group compatibility.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pyrazin-2-yl)amino)cyclohexane-1-carboxylic acid (CAS No. 2243514-83-0) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it an ideal candidate for further exploration in drug discovery. By leveraging its unique properties, researchers aim to develop novel therapeutic agents that address unmet medical needs across various disease areas. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.